5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine

• IUPAC Name: 5-bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C14H16BrN3OS/c15-12-7-16-13(17-8-12)18-10-14(2-4-19-5-3-14)11-1-6-20-9-11/h1,6-9H,2-5,10H2,(H,16,17,18)
• InChI Key: NHNDSQOQBGJZFF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC2=NC=C(C=N2)Br)C3=CSC=C3
• Molecular Formula: C14H16BrN3OS
• Molecular Weight: 354.27 g/mol

Description

5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine is a chemical compound that belongs to the pyrimidine family. This compound has been studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in various biochemical pathways. This inhibition can lead to a variety of effects, including the inhibition of cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine are not well known. However, it has been shown to have potential as an inhibitor of certain enzymes, including protein kinases and DNA methyltransferases. It has also been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine in lab experiments is its potential as an inhibitor of certain enzymes. This can be useful in studying the biochemical pathways involved in various cellular processes. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research involving 5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine. One direction is to further study its potential as an inhibitor of certain enzymes, particularly in the development of new drugs. Another direction is to study its potential in cancer research, particularly in the development of new cancer treatments. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to new insights into cellular processes.

Synthesis Methods

The synthesis of 5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine involves the reaction of 4-(4-bromomethylphenyl)thiophene-3-carbaldehyde with guanidine hydrochloride in the presence of a base such as sodium methoxide. The resulting intermediate is then treated with hydrazine hydrate to produce the final product.

Scientific Research Applications

5-Bromo-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrimidin-2-amine has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. It has been shown to have potential as an inhibitor of certain enzymes, making it a potential candidate for the development of new drugs. It has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain cancer cells.